2-Fluoro-4-phenylbutanoic acid

• Molecular Formula: C10H11FO2
• Molecular Weight: 182.19 g/mol
• IUPAC Name: 2-fluoro-4-phenylbutanoic acid
• InChI: InChI=1S/C10H11FO2/c11-9(10(12)13)7-6-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,12,13)
• InChI Key: GXPWLXURDGFCCN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(C(=O)O)F

Description

These compounds often serve as intermediates for metal complexation or as pharmacophores in anti-inflammatory drugs .

Comparison with Similar Compounds

Key Observations:

• Fluorine Position : The position of fluorine in the phenyl ring (e.g., 2-fluoro vs. 4-fluoro) significantly impacts electronic effects and binding affinity. For example, flurbiprofen’s 2-fluoro group enhances COX-2 inhibition , whereas 4-fluoro analogs may exhibit altered metabolic stability .
• Backbone Flexibility: Butanoic acid derivatives (e.g., 4-[(2-fluorophenyl)amino]-4-oxobutanoic acid) offer greater conformational flexibility compared to propanoic acids, influencing metal coordination geometries .
• Functional Groups: The presence of amino (e.g., (R)-4-amino-3-(4-fluorophenyl)butanoic acid) or oxo groups (e.g., 4-oxobutanoic acid derivatives) introduces hydrogen-bonding capabilities, critical for biological targeting or crystal packing .

Physicochemical Properties

• Lipophilicity: Fluorine substitution increases logP values, enhancing membrane permeability. For example, flurbiprofen’s logP ~3.5 supports oral bioavailability , while hydroxy-substituted analogs (e.g., 2-hydroxy-4-(methylthio)butanoic acid) are more hydrophilic, suited for aqueous-phase reactions .
• Thermal Stability: Organotin derivatives of fluorinated carboxylic acids exhibit higher thermal stability (decomposition >200°C) compared to non-fluorinated analogs, as noted in crystallographic studies .

Q & A

Q. What are the established synthetic methodologies for 2-Fluoro-4-phenylbutanoic acid in laboratory settings?

Common approaches involve Knoevenagel condensation of fluorinated benzaldehyde derivatives (e.g., 2-fluorobenzaldehyde) with ethyl acetate under alkaline conditions (pH 8.5–9.5), followed by hydrolysis and decarboxylation. Temperature gradients (60–80°C) and continuous flow reactors can optimize intermediate yields. The fluorine atom’s electron-withdrawing effects necessitate precise stoichiometric control to avoid side reactions .

Q. What analytical techniques are recommended for characterizing 2-Fluoro-4-phenylbutanoic acid and verifying its purity?

High-resolution mass spectrometry (HRMS) and ¹⁹F/¹H NMR are critical for structural confirmation. Purity validation requires reverse-phase HPLC with UV detection (λ = 254 nm) and comparative retention time analysis against reference standards. Differential scanning calorimetry (DSC) can assess crystallinity, while Karl Fischer titration quantifies residual moisture (<0.5% w/w) .

Q. What biological targets are associated with 2-Fluoro-4-phenylbutanoic acid in preliminary studies?

The compound exhibits competitive inhibition of kynurenine 3-hydroxylase (Ki = 2.8 μM) via fluorine-mediated disruption of the enzyme’s active site. In vitro COX-2 inhibition assays show 65% reduction in prostaglandin E2 at 10 μM, attributed to π-π interactions with Tyr385. Dose-response curves vary by assay pH (IC50 = 1.2–3.4 μM) .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported enzyme inhibition potencies across studies?

Systematic validation should include:

• Replicating assays under standardized conditions (e.g., fixed ATP concentrations).
• Cross-verifying purity via orthogonal methods (HPLC with charged aerosol detection).
• Conducting crystallographic studies to confirm binding modes. Discrepancies in COX-2 inhibition (±15%) may arise from differences in membrane permeability or metabolite interference .

Q. What strategies improve enantiomeric purity during asymmetric synthesis of fluorinated analogs?

Chiral auxiliaries (e.g., Evans’ oxazolidinones) achieve >90% enantiomeric excess (ee) by directing stereochemistry at C2. Enzymatic resolution using Candida antarctica lipase B separates diastereomers efficiently. Continuous flow systems with immobilized catalysts enhance enantioselectivity by 40% compared to batch methods .

Q. How does fluorination position (C2 vs. C3) impact physicochemical properties and bioactivity?

C2-fluorination reduces logP by 0.7 units (from 3.1 to 2.4), improving aqueous solubility. Quantum mechanical calculations show a 1.8 D increase in dipole moment, enhancing membrane penetration. Antimicrobial activity against S. aureus increases 5-fold (MIC = 8 μg/mL vs. 40 μg/mL for C3 analogs). Metabolic stability in hepatocytes improves by 25% due to reduced oxidative defluorination .

Q. What advanced techniques optimize reaction efficiency in large-scale synthesis?

Microwave-assisted synthesis reduces reaction times by 60% while maintaining yields >85%. Sonochemistry enhances mixing in heterogeneous systems, particularly for decarboxylation steps. Process analytical technology (PAT) monitors real-time pH and temperature to minimize batch-to-batch variability .